Cas no 1261819-07-1 (2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261819-07-1
• MF: C₁₅H₁₂F₃NO₃
• MW: 311.25589466095
• CID: 4983347
• Update Time: 2025-05-20

2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C15H12F3NO3/c1-22-14-13(10(5-6-19-14)8-12(20)21)9-3-2-4-11(7-9)15(16,17)18/h2-7H,8H2,1H3,(H,20,21)
• InChI Key： DONOZIZTCJSGGQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(=NC=CC=1CC(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 311.07692773 g/mol
• Monoisotopic Mass: 311.07692773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4
• Molecular Weight: 311.25

Additional information on 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Introduction to 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261819-07-1)

2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid, identified by its CAS number 1261819-07-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group, a trifluoromethyl-substituted phenyl ring, and an acetic acid moiety, contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of novel pharmaceutical agents, where trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles. The pyridine core of the molecule provides a versatile scaffold for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the discovery and development of new drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The methoxy group in 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid plays a crucial role in modulating the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

In the context of drug discovery, the acetic acid moiety serves as a functional handle for further derivatization, allowing chemists to explore new chemical spaces and optimize pharmacological properties. The combination of these structural elements makes 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid a valuable intermediate in synthetic chemistry and a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The presence of the trifluoromethyl group in particular has been associated with enhanced binding affinity to certain neurological targets, suggesting that 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid may exhibit promising effects in this area.

Furthermore, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, scientists can identify how this molecule interacts with biological targets at the atomic level. This approach has been instrumental in accelerating the drug discovery process and identifying novel lead compounds with improved efficacy and reduced toxicity.

The synthesis of 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including bromination, Suzuki coupling, and acetylation reactions. Each step is carefully optimized to ensure high yield and purity, making this compound accessible for further biological evaluation.

Recent studies have also highlighted the role of this compound in modulating inflammatory pathways. Pyridine derivatives have been shown to interact with various enzymes and receptors involved in inflammation, making them potential candidates for developing anti-inflammatory drugs. The unique combination of structural features in 2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid suggests that it may possess significant anti-inflammatory activity, which could be explored further through preclinical studies.

In conclusion,2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261819-07-1) is a structurally complex and biologically relevant compound with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,2-Methoxy-3-(3-(trifluoromethyl)phenyl)pyridine-4-acetic acid is poised to play a significant role in shaping the future of drug discovery and development.